Cas no 106320-00-7 (Phenol, 2-chloro-5-methyl-, benzoate)

• Product Name: Phenol, 2-chloro-5-methyl-, benzoate
• CAS No: 106320-00-7
• MF: C₁₄H₁₃ClO₃
• MW: 264.704223394394
• CID: 1177516
• PubChem ID: 71334250
• Update Time: 2025-04-20

Phenol, 2-chloro-5-methyl-, benzoate Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-chloro-5-methyl-, benzoate
• benzoic acid,2-chloro-5-methylphenol
• Benzoic acid--2-chloro-5-methylphenol (1/1)
• 106320-00-7
• DTXSID00762393

• Inchi： 1S/C7H7ClO.C7H6O2/c1-5-2-3-6(8)7(9)4-5;8-7(9)6-4-2-1-3-5-6/h2-4,9H,1H3;1-5H,(H,8,9)
• InChI Key： VOFJJRLWCFASHO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=CC=1O.OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 264.05539
• Monoisotopic Mass: 264.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53